Regio- and chemoselective palladium-catalyzed benzylallylation of activated olefins: the remarkable effect of palladium nanoparticles†

Organic & Biomolecular Chemistry Pub Date: 2013-04-16 DOI: 10.1039/C3OB40487K

Abstract

The palladium-catalyzed three-component reactions of benzyl halides, activated olefins, and allyltributylstannane were successfully conducted to produce the corresponding benzylallylation products in satisfactory to high yields. The benzylallylation reaction proceeded smoothly under mild conditions in the presence of palladium nanoparticles in tetrahydrofuran.

Graphical abstract: Regio- and chemoselective palladium-catalyzed benzylallylation of activated olefins: the remarkable effect of palladium nanoparticles
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